Cas no 157355-79-8 ((R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid)
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid is an Fmoc-protected derivative of histidine, commonly used in peptide synthesis. The Fmoc group provides selective protection for the amino functionality, enabling controlled deprotection under mild basic conditions. The imidazole side chain remains unprotected, allowing for further functionalization or participation in metal coordination. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and efficient removal with piperidine. Its high purity and well-defined stereochemistry ensure reliable incorporation into peptide sequences, making it a preferred choice for researchers developing bioactive peptides or modified amino acid constructs.
157355-79-8 structure
Product Name:(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid
CAS No:157355-79-8
MF:C21H19N3O4
MW:377.393265008926
MDL:MFCD00237022
CID:65468
PubChem ID:7019712
Update Time:2025-05-28
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-D-histidine
- Fmoc-D-His-OH
- Fmoc-D-His
- NA-FMOC-D-HISTIDINE
- Nα-Fmoc-D-histidine
- A-Fmoc-D-histidine
- Nalpha-Fmoc-D-histidine
- N-α-Fmoc-D-histidine
- (9H-Fluoren-9-yl)MethOxy]Carbonyl D-His-OH
- N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-D-HISTIDINE
- Nα-Fmoc-D-histidine≥ 99% (HPLC)
- (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid
- AS-49183
- (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-4-yl)propanoic acid
- AM81805
- 157355-79-8
- FD21725
- SCHEMBL20677239
- D-Histidine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-histidine
- MFCD00237022
- EN300-81379
- SCHEMBL1486208
- HY-W048701
- AKOS016842939
- DTXSID50427162
- Q-101830
- CS-0101015
- N-
- Z1227755484
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoicacid
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-imidazol-5-yl)propanoic acid
- DA-63515
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-histidine
- (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
-
- MDL： MFCD00237022
- Inchi： 1S/C21H19N3O4/c25-20(26)19(9-13-10-22-12-23-13)24-21(27)28-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,10,12,18-19H,9,11H2,(H,22,23)(H,24,27)(H,25,26)/t19-/m1/s1
- InChI Key： SIRPVCUJLVXZPW-LJQANCHMSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 377.13800
- Monoisotopic Mass: 377.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.31000
- LogP: 3.33500
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Security Information
- Storage Condition：2-8°C
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222160-1g |
Fmoc-D-His |
157355-79-8 | 95% | 1g |
￡118.00 | 2022-03-01 | |
| Fluorochem | 222160-5g |
Fmoc-D-His |
157355-79-8 | 95% | 5g |
￡478.00 | 2022-03-01 | |
| TRC | F633005-500mg |
Na-Fmoc-D-histidine |
157355-79-8 | 500mg |
$ 64.00 | 2023-09-07 | ||
| TRC | F633005-1g |
Na-Fmoc-D-histidine |
157355-79-8 | 1g |
$ 82.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R916944-250mg |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid |
157355-79-8 | 95% | 250mg |
￥169.00 | 2022-08-31 | |
| abcr | AB314233-1 g |
Fmoc-D-his-OH, 95%; . |
157355-79-8 | 95% | 1g |
€107.20 | 2023-06-21 | |
| abcr | AB314233-5 g |
Fmoc-D-his-OH, 95%; . |
157355-79-8 | 95% | 5g |
€219.00 | 2023-06-21 | |
| abcr | AB314233-25 g |
Fmoc-D-his-OH, 95%; . |
157355-79-8 | 95% | 25g |
€581.00 | 2023-06-21 | |
| Chemenu | CM373792-1g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid |
157355-79-8 | 95%+ | 1g |
$115 | 2022-09-02 | |
| Fluorochem | 222160-25g |
Fmoc-D-His |
157355-79-8 | 95% | 25g |
￡1827.00 | 2022-03-01 |
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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